Cas no 29553-26-2 (3,3,4,4-tetrafluoro-2-methylbutan-2-ol)

• Product Name: 3,3,4,4-tetrafluoro-2-methylbutan-2-ol
• CAS No: 29553-26-2
• MF: C₅H₈F₄O
• MW: 160.110035896301
• MDL: MFCD00044326
• CID: 269985
• PubChem ID: 34628
• Update Time: 2025-11-06

3,3,4,4-tetrafluoro-2-methylbutan-2-ol Chemical and Physical Properties

Names and Identifiers

• 2-Butanol,3,3,4,4-tetrafluoro-2-methyl-
• 3,3,4,4 - TETRAFLUORO-2METHYLBUTAN-2-OL
• 3,3,4,4-tetrafluoro-2-methylbutan-2-ol
• 2,2,3,3-tetrafluoro-1,1-dimethylpropanol
• 2-BUTANOL,2-METHYL-3,3,4,4-TETRAFLUORO
• 2-Butanol,3,3,4,4-tetrafluoro-2-methyl
• 2-Methyl-3,3,4,4-tetrafluoro-2-butanol
• 3,3,4,4-Tetrafluor-2-methyl-butan-2-ol
• 3,3,4,4-tetrafluoro-2-methyl-2-butanol
• EINECS 249-692-8
• MFCD00044326
• CCG-40565
• 3, 3, 4, 4-tetrafluoro-2-methylbutan-2-ol
• 2,2,3,3-TETRAFLURO-1,1-DIMTHYLPROPANOL
• 29553-26-2
• 2-Methyl-3,4,4-tetrafluoro-2-butanol
• NSC-86110
• 2,3,3-Tetrafluoro-1,1-dimethylpropanol
• 3,3,4,4-Tetrafluoro-2-methyl-2-butanol #
• 1,1-dimethyl-2,2,3,3-tetrafluoro-1-propanol
• (4-Methylpiperazin-1-yl)piperidin-4-yl-methanonedi hydrochloride
• 2-BUTANOL, 2-METHYL-3,3,4,4-TETRAFLUORO-
• DTXSID9022283
• EN300-1930422
• NSC86110
• 2-Butanol,3,4,4-tetrafluoro-2-methyl-
• UNII-0XK3480CJR
• 2-Methyl-3.3.4.4-tetrafluoro-2-butanol
• FT-0638858
• NSC 86110
• SCHEMBL5426428
• Q27231227
• AKOS006228447
• 0XK3480CJR
• NS00050368
• 2-Butanol, 3,3,4,4-tetrafluoro-2-methyl-
• BRN 1815827

• MDL： MFCD00044326
• Inchi： 1S/C5H8F4O/c1-4(2,10)5(8,9)3(6)7/h3,10H,1-2H3
• InChI Key： NCMPMCXQKBZXGI-UHFFFAOYSA-N
• SMILES： FC(C(F)F)(C(C)(C)O)F

Computed Properties

• Exact Mass: 160.05100
• Monoisotopic Mass: 160.051
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2A^2
• XLogP3: 1.7

Experimental Properties

• Density: 1.2800
• Boiling Point: 117°C (rough estimate)
• Flash Point: 73.9°C
• Refractive Index: 1.338
• PSA: 20.23000
• LogP: 1.65770

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Tertiary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Tertiary alcohols

Additional information on 3,3,4,4-tetrafluoro-2-methylbutan-2-ol

Comprehensive Overview of 3,3,4,4-Tetrafluoro-2-methylbutan-2-ol (CAS No. 29553-26-2)

3,3,4,4-Tetrafluoro-2-methylbutan-2-ol (CAS No. 29553-26-2) is a fluorinated organic compound that has garnered significant attention in recent years due to its unique chemical properties and versatile applications. As a fluorinated alcohol, it is widely used in pharmaceuticals, agrochemicals, and specialty materials. The presence of four fluorine atoms and a methyl group in its structure enhances its stability and reactivity, making it a valuable intermediate in synthetic chemistry.

The compound's high thermal stability and low toxicity make it an attractive choice for researchers and industries focusing on sustainable and eco-friendly chemical solutions. With the growing demand for green chemistry and bio-based materials, 3,3,4,4-tetrafluoro-2-methylbutan-2-ol has emerged as a key player in the development of innovative products. Its applications extend to lubricants, coatings, and electronic materials, where its fluorinated backbone provides exceptional performance under extreme conditions.

One of the most frequently searched questions about this compound is: "What are the industrial uses of 3,3,4,4-tetrafluoro-2-methylbutan-2-ol?" The answer lies in its ability to act as a building block for more complex molecules. For instance, it is employed in the synthesis of fluorinated polymers, which are essential in manufacturing water-repellent textiles and non-stick surfaces. Additionally, its role in pharmaceutical intermediates has been explored, particularly in the design of drugs with improved bioavailability and metabolic stability.

Another hot topic is the safety and handling of 3,3,4,4-tetrafluoro-2-methylbutan-2-ol. While it is generally considered safe for industrial use, proper storage and handling protocols must be followed to ensure minimal environmental impact. Researchers often search for "biodegradability of fluorinated compounds", and studies have shown that this compound exhibits moderate biodegradability under specific conditions, aligning with the global push for sustainable chemical practices.

The synthesis of 3,3,4,4-tetrafluoro-2-methylbutan-2-ol typically involves fluorination reactions of precursor molecules, a process that has been optimized for high yield and purity. Recent advancements in catalytic fluorination have further improved the efficiency of its production, reducing waste and energy consumption. This aligns with the broader trend of process intensification in the chemical industry, a topic frequently discussed in academic and industrial forums.

In the context of material science, this compound's unique dielectric properties make it suitable for use in electronic components and insulating materials. With the rise of flexible electronics and wearable technology, the demand for high-performance fluorinated materials is expected to grow, positioning 3,3,4,4-tetrafluoro-2-methylbutan-2-ol as a critical component in future innovations.

From an analytical chemistry perspective, the compound's distinct spectroscopic signatures facilitate its identification and quantification in complex mixtures. Techniques such as NMR spectroscopy and mass spectrometry are commonly employed to characterize its structure and purity, addressing another common query: "How is 3,3,4,4-tetrafluoro-2-methylbutan-2-ol analyzed in the lab?"

In summary, 3,3,4,4-tetrafluoro-2-methylbutan-2-ol (CAS No. 29553-26-2) is a multifaceted compound with broad applications across multiple industries. Its fluorinated structure, thermal stability, and versatility make it a subject of ongoing research and development. As industries continue to prioritize sustainability and performance, this compound is poised to play an even more significant role in the future of advanced materials and chemical synthesis.